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Compound of Interest

Compound Name: BRD4884

Cat. No.: B15586506

Get Quote

For Researchers, Scientists, and Drug Development Professionals

BRD4884 is a potent, brain-penetrant inhibitor of histone deacetylases (HDACs) with kinetic

selectivity, making it a valuable tool for studying the role of specific HDAC isoforms in

neurological and other disorders. This document provides a comprehensive overview of

BRD4884's target profile, inhibitory constants, and the experimental methodologies used for its

characterization.

Target Profile and IC50 Values
BRD4884 has been characterized as a highly potent inhibitor of Class I HDACs, specifically

HDAC1 and HDAC2, with a lower potency for HDAC3.[1][2][3] Its inhibitory activity is

summarized in the table below.

Target IC50 (nM)

HDAC1 29

HDAC2 62

HDAC3 1090
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Data compiled from multiple sources.[2][3][4]

Beyond its direct inhibitory constants, BRD4884 exhibits kinetic selectivity for HDAC2. It

displays slow-on/slow-off binding kinetics with HDAC2, resulting in a significantly longer

residence time and a half-life of 143 minutes.[1][5] In contrast, it has fast-on/faster-off kinetics

with HDAC1, with a much shorter half-life of 20 minutes.[1][4] This kinetic profile provides a 7-

fold longer half-life on HDAC2 compared to HDAC1, conferring a preferential inhibition of

HDAC2 in a cellular context.[4][6]

Signaling Pathway
HDACs play a crucial role in regulating gene expression by removing acetyl groups from

histone and non-histone proteins, leading to chromatin condensation and transcriptional

repression.[7][8] By inhibiting HDACs, particularly HDAC1 and HDAC2, BRD4884 promotes

histone acetylation, leading to a more open chromatin structure and altered gene expression.

[1] This mechanism is fundamental to its observed effects on cellular processes. In neuronal

contexts, inhibition of HDAC2 by BRD4884 has been shown to increase acetylation of H4K12

and H3K9, which is associated with enhanced learning and memory.[1][6]

The signaling pathway below illustrates the mechanism of action of BRD4884.
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Click to download full resolution via product page

Caption: Mechanism of action of BRD4884 on histone acetylation.

Experimental Protocols
The following section details the methodologies employed to determine the inhibitory activity of

BRD4884.

HDAC Inhibition Assay
The in vitro inhibitory activity of BRD4884 against recombinant human HDACs is determined

using a Caliper EZ reader II system.[1]

Materials:

Recombinant human HDAC1, HDAC2, and HDAC3 (BPS Bioscience)

Carboxyfluorescein (FAM)-labeled acetylated or trifluoroacetylated peptide substrates (Broad

Substrate A and B)

BRD4884 (test compound)

LBH-589 (panobinostat) as a pan-HDAC inhibitor control

HDAC assay buffer: 50 mM HEPES (pH 7.4), 100 mM KCl, 0.01% BSA, and 0.001% Tween-

20

12-point dose curve of the test compound with 3-fold serial dilutions, starting from 33.33 μM

Procedure:

Purified HDAC enzymes are incubated with the FAM-labeled peptide substrate (2 μM) and

varying concentrations of BRD4884 for 60 minutes at room temperature in the HDAC assay

buffer.

The enzymatic reaction is terminated by the addition of LBH-589 to a final concentration of

1.5 μM.
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The substrate and the deacetylated product are separated electrophoretically.

The fluorescence intensity of the substrate and product peaks is measured to determine the

extent of the reaction.

All experiments are performed in duplicate.

IC50 values are calculated by plotting the percent inhibition against the compound

concentration and fitting the data to a 4-parameter logistic dose-response curve using Origin

8.0 software.[1]

Binding Kinetic Measurements
The slow, tight-binding kinetics of BRD4884 with HDAC1, HDAC2, and HDAC3 are evaluated

through reaction progression curves and dilution experiments.[1]

Procedure:

Reaction Progression Curves: A series of progress curves for the inhibition of HDAC1, 2, or 3

are generated in the presence of different concentrations of BRD4884 to determine the

mechanism and associated kinetic values.

Dilution Experiments: The off-rates of BRD4884 are determined from dilution experiments.

The workflow for determining IC50 values is depicted in the diagram below.
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IC50 Determination Workflow

Prepare 12-point serial dilution of BRD4884

Incubate HDAC enzyme, substrate, and BRD4884

Terminate reaction with pan-HDAC inhibitor

Separate substrate and product via electrophoresis

Measure fluorescence intensity

Calculate percent inhibition

Plot dose-response curve and calculate IC50

Click to download full resolution via product page

Caption: Workflow for determining the IC50 of BRD4884.

In Vivo Activity
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BRD4884 has demonstrated good pharmacokinetic properties, including excellent brain

permeability with a brain-to-plasma ratio of 1.29.[1] In a CK-p25 mouse model of

neurodegeneration, administration of BRD4884 rescued memory deficits.[1] In primary mouse

neuronal cell culture assays, treatment with BRD4884 led to an increase in H4K12 and H3K9

histone acetylation.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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